Cas no 879616-49-6 (Methyl (4-Oxo-1,4-dihydropyrimido-1,2-abenzimidazol-2-yl)acetate)

• Product Name: Methyl (4-Oxo-1,4-dihydropyrimido-1,2-abenzimidazol-2-yl)acetate
• CAS No: 879616-49-6
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• MDL: MFCD07022972
• CID: 4718213
• Update Time: 2023-11-22

Methyl (4-Oxo-1,4-dihydropyrimido-1,2-abenzimidazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazol-2-yl)acetate
• Methyl 2-(4-oxo-1,4-dihydrobenzo[4,5]imidazo[1,2-a]pyrimidin-2-yl)acetate
• MLS001001035
• HMS3432L19
• HMS1604B05
• STK593506
• STK232242
• ST087050
• SMR000498837
• R9517
• methyl (4-hydroxypyrimido[1,2-a]benzimidazol-2-yl)acetate
• A4021/0171527
• methyl 2-(4-oxo-1H-pyrimido[1,2-a]benzimidazol-
• Methyl (4-Oxo-1,4-dihydropyrimido-1,2-abenzimidazol-2-yl)acetate

• MDL： MFCD07022972
• Inchi： 1S/C13H11N3O3/c1-19-12(18)7-8-6-11(17)16-10-5-3-2-4-9(10)15-13(16)14-8/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： TYLZXQVJFHKJJB-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(=O)OC)NC2=NC3C=CC=CC=3N21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 435
• Topological Polar Surface Area: 73.2

Methyl (4-Oxo-1,4-dihydropyrimido-1,2-abenzimidazol-2-yl)acetate Security Information

• HazardClass：IRRITANT